2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde

• IUPAC Name: 2-methoxy-4-methyl-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C6H7NO2S/c1-4-5(3-8)10-6(7-4)9-2/h3H,1-2H3
• InChI Key: FGAIXPLELSFGEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)OC)C=O
• Molecular Formula: C6H7NO2S
• DSSTOX Substance ID: DTXSID30586180
• Molecular Weight: 157.19 g/mol
• CAS RN: 937676-32-9

Description

2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde (MMT-5-C) is a chemical compound that has a wide range of applications in scientific research. It is often used as a reagent in organic synthesis and is known for its ability to catalyze a variety of reactions. MMT-5-C is a colorless, crystalline solid with a melting point of 98.5°C and a boiling point of 176°C. It is insoluble in water but soluble in organic solvents such as ethanol and acetone.

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to have diverse biological activities . They have been used in the treatment of various disorders in the human body, including cancer cells and microbes .

Mode of Action

It’s known that thiazole derivatives can interact with multiple receptors . They can undergo various reactions such as donor–acceptor, nucleophilic, and oxidation reactions .

Biochemical Pathways

Thiazole derivatives are known to activate or stop biochemical pathways and enzymes or stimulate or block receptors in biological systems .

Result of Action

Thiazole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Action Environment

It’s known that thiazole derivatives are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde in laboratory experiments is its ability to catalyze a wide range of reactions. It is also relatively inexpensive and easy to obtain. However, it is important to note that this compound is not very soluble in water and can be difficult to work with in aqueous solutions.

Future Directions

The potential applications of 2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde are still being explored. Future research may focus on its use in the synthesis of new organic compounds, the development of new catalytic methods, and the use of this compound in drug discovery. Additionally, research may focus on the use of this compound in the production of polymers, as well as its potential applications in the fields of biochemistry and medicine.

Scientific Research Applications

2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde has a wide range of applications in scientific research. It is often used as a reagent in the synthesis of organic compounds, such as amino acids, peptides, and nucleosides. It can also be used as a catalyst in the synthesis of heterocyclic compounds, such as isoxazoles and thiazoles. In addition, this compound can be used in the synthesis of polymers and the preparation of drug intermediates.